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Compound of Interest

Compound Name: Nickel-molybdenum

Cat. No.: B8610338

This guide provides an objective comparison of nickel-molybdenum (Ni-Mo) catalysts against
commercial standards in two key applications: Hydrotreating (specifically Hydrodesulfurization
and Hydrodenitrogenation) and the electrochemical Hydrogen Evolution Reaction (HER). The
information presented is intended for researchers, scientists, and professionals in chemical and
drug development, offering a consolidated reference based on experimental data.

Hydrotreating Applications: Hydrodesulfurization
(HDS) and Hydrodenitrogenation (HDN)

Ni-Mo catalysts are extensively used in petroleum refining for the removal of sulfur (HDS) and
nitrogen (HDN) compounds from various feedstocks. Their performance is often benchmarked
against commercially available catalysts under high-temperature and high-pressure conditions.

Data Presentation: Performance in Hydrotreating

The following table summarizes the performance of various Ni-Mo catalysts in comparison to
commercial hydrotreating catalysts. It is important to note that direct comparisons can be
challenging due to variations in experimental conditions across different studies.
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LHSV: Liquid Hourly Space Velocity; HDS Conv.: Hydrodesulfurization Conversion; HDN Conv.:
Hydrodenitrogenation Conversion.

Experimental Protocols

Typical Protocol for HDS Catalyst Testing in a Fixed-Bed Reactor:

o Catalyst Preparation and Loading: The catalyst, typically in extrudate form, is crushed and
sieved to a specific particle size (e.g., 20-40 mesh). A known amount of the catalyst is then
loaded into a fixed-bed reactor, often diluted with an inert material like silicon carbide to
ensure uniform temperature distribution.

o Catalyst Activation (Sulfidation): The oxidic precursor of the Ni-Mo catalyst is converted to its
active sulfide phase. This is typically done in-situ by passing a sulfur-containing feed (e.g., a
straight-run gas oil spiked with a sulfiding agent like dimethyl disulfide, DMDS) over the
catalyst bed at elevated temperatures (e.g., 320-360°C) and pressure in the presence of
hydrogen.[6]

o Hydrotreating Reaction: After activation, the desired feedstock is introduced into the reactor
along with a continuous flow of hydrogen at specified conditions of temperature, pressure,
Liquid Hourly Space Velocity (LHSV), and Hz/oll ratio.

e Product Analysis: The liquid and gaseous products are collected and analyzed. Liquid
products are typically analyzed using gas chromatography (GC) equipped with a sulfur-
selective detector (e.g., sulfur chemiluminescence detector - SCD) to determine the extent of
sulfur removal. Nitrogen content is also measured to determine HDN activity.

Visualizations: Hydrotreating Workflow and Reaction
Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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